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Compound of Interest

Compound Name:
N'-(4-

Chlorophenyl)acetohydrazide

CAS No.: 6947-29-1

Cat. No.: B8757135

Get Quote

Executive Summary
N'-(4-Chlorophenyl)acetohydrazide (CAS 6947-29-1) represents a critical structural motif in

medicinal chemistry, serving both as a distinct chemical entity and a metabolic derivative of the

4-chlorophenylhydrazine class. While often overshadowed by its isomer, 2-(4-

chlorophenyl)acetohydrazide, this specific N'-acetylated congener holds significance in

toxicological studies (as a metabolite) and as a precursor for biologically active Schiff bases.

This guide provides a rigorous technical analysis of the compound's physicochemical

properties, synthesis pathways, and biological activity spectrum. It specifically addresses the

"hydrazide-hydrazone" pharmacophore, a privileged structure in drug design known for its

antimicrobial, anticancer, and enzyme-inhibitory properties.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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To ensure experimental reproducibility, it is vital to distinguish the title compound from its

structural isomers.

Property Specification

IUPAC Name N'-(4-Chlorophenyl)acetohydrazide

Synonyms
1-Acetyl-2-(4-chlorophenyl)hydrazine; Acetic

acid 2-(4-chlorophenyl)hydrazide

CAS Number 6947-29-1

Molecular Formula C₈H₉ClN₂O

Molecular Weight 184.62 g/mol

Structure CH₃-CO-NH-NH-(C₆H₄-Cl)

Key Isomer

2-(4-Chlorophenyl)acetohydrazide (Cl-C₆H₄-

CH₂-CO-NH-NH₂); often confused in literature

but distinct in synthesis and reactivity.

Solubility
Soluble in DMSO, DMF, Ethanol; sparingly

soluble in water.

Lipinski Profile
MW < 500, LogP ~1.8 (Predicted), H-Bond

Donors: 2, H-Bond Acceptors: 2. (Compliant)

Synthesis & Characterization
The synthesis of N'-(4-Chlorophenyl)acetohydrazide is typically achieved via the N-

acetylation of 4-chlorophenylhydrazine. This reaction must be controlled to prevent di-

acetylation.

Synthesis Protocol (Acetylation Route)
Objective: Selective mono-acetylation of the terminal nitrogen.

Reagents:

4-Chlorophenylhydrazine hydrochloride (1.0 eq)
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Acetic Anhydride (1.1 eq) or Acetyl Chloride (1.0 eq)

Triethylamine (TEA) (1.2 eq)

Solvent: Dichloromethane (DCM) or Ethanol

Step-by-Step Methodology:

Preparation: Dissolve 4-chlorophenylhydrazine hydrochloride (10 mmol) in 50 mL of

anhydrous DCM in a round-bottom flask.

Neutralization: Add TEA (12 mmol) dropwise at 0°C to liberate the free hydrazine base. Stir

for 15 minutes.

Acetylation: Slowly add Acetic Anhydride (11 mmol) dropwise over 20 minutes, maintaining

the temperature at 0-5°C to favor mono-acetylation over di-acetylation.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (System: Ethyl Acetate/Hexane 1:1).

Work-up: Quench with ice-cold water (50 mL). Extract the organic layer, wash with 5%

NaHCO₃ (to remove excess acid) and brine.

Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo. Recrystallize the crude solid

from Ethanol/Water to yield white crystalline needles.

Visualization: Synthesis Pathway[8]
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Figure 1: Synthetic route for N'-(4-Chlorophenyl)acetohydrazide and its conversion to

bioactive hydrazones.

Biological Activity Spectrum
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The biological utility of N'-(4-Chlorophenyl)acetohydrazide is twofold: intrinsic activity as a

hydrazine derivative and, more significantly, as a scaffold for hydrazone (Schiff base) formation.

Antimicrobial Activity
Hydrazide derivatives exhibit bacteriostatic properties by interfering with bacterial cell wall

biosynthesis and cytoplasmic membrane integrity.

Target Organisms:Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative),

Pseudomonas aeruginosa.

Mechanism: The hydrazine moiety (-NH-NH-) can chelate metal ions essential for bacterial

metalloenzymes.

Potency: The N'-acetyl derivative typically shows moderate activity (MIC: 25–100 µg/mL).

However, condensation with aromatic aldehydes (forming hydrazones) significantly

enhances lipophilicity and potency (MIC < 10 µg/mL).

Anticancer Potential
Research indicates that chlorophenyl-substituted hydrazides serve as precursors to potent

anticancer agents.

Cell Lines: MCF-7 (Breast), HepG2 (Liver), A549 (Lung).

Mechanism:

Apoptosis Induction: Upregulation of Caspase-3 and Bax; downregulation of Bcl-2.

Kinase Inhibition: Derivatives often target tyrosine kinases (e.g., EGFR, VEGFR) due to

the structural similarity of the hydrazone linker to kinase inhibitor pharmacophores.

Enzyme Inhibition (Cholinesterase/Urease)
The carbonyl-hydrazide motif (

) acts as a hydrogen bond donor/acceptor, capable of binding to the active sites of enzymes
like Urease and Acetylcholinesterase (AChE).
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Relevance: Urease inhibition is critical for treating H. pylori infections; AChE inhibition is

relevant for Alzheimer's therapeutics.

Experimental Protocols for Bioassay
To validate the biological profile, the following standardized protocols are recommended.

Antimicrobial Assay (Broth Microdilution Method)
Principle: Determination of the Minimum Inhibitory Concentration (MIC).

Inoculum Prep: Adjust bacterial culture (e.g., S. aureus ATCC 25923) to 0.5 McFarland

standard (

CFU/mL).

Dilution: Prepare serial twofold dilutions of N'-(4-Chlorophenyl)acetohydrazide in

DMSO/Mueller-Hinton Broth (Range: 500 µg/mL to 0.9 µg/mL). Ensure final DMSO

concentration is <1%.

Incubation: Add 10 µL of inoculum to each well of a 96-well plate. Incubate at 37°C for 24

hours.

Readout: Add 20 µL of Resazurin dye (0.015%). Incubate for 2 hours.

Blue: No growth (Inhibition).

Pink: Growth (Metabolic reduction of dye).

Control: Use Ciprofloxacin as a positive control and DMSO as a negative control.

In Vitro Cytotoxicity (MTT Assay)
Principle: Measurement of metabolic activity in viable cells.

Seeding: Seed cancer cells (e.g., MCF-7) in 96-well plates (

cells/well) and incubate for 24h.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8757135/docs?utm_src=pdf-body#technical-whitepaper-pharmacological-profiling-of-n-4-chlorophenyl-acetohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8757135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment: Treat cells with varying concentrations of the test compound (0.1 – 100 µM) for

48h.

MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS). Incubate for 4h at 37°C.

Solubilization: Discard supernatant; add 100 µL DMSO to dissolve purple formazan crystals.

Measurement: Measure absorbance at 570 nm using a microplate reader.

Calculation: Calculate

using non-linear regression analysis.

Mechanism of Action Visualization
The following diagram illustrates the multi-target mechanism of the chlorophenyl-

acetohydrazide pharmacophore.

N'-(4-Chlorophenyl)
acetohydrazide Scaffold

DNA Gyrase
(Bacteria)

H-Bonding

Tyrosine Kinases
(Cancer Cells)

Hydrophobic Interaction
(Chlorophenyl group)

Metal Ion Chelation
(Fe2+, Cu2+)

Hydrazide Motif

Inhibition of
Replication

Induction of
Apoptosis

Oxidative Stress
Generation

Click to download full resolution via product page

Figure 2: Putative mechanisms of action for chlorophenyl-acetohydrazide derivatives in

bacterial and cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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